Cas no 108577-34-0 (4-Formylphenyl 4-chlorobenzoate)

• Product Name: 4-Formylphenyl 4-chlorobenzoate
• CAS No: 108577-34-0
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• MDL: MFCD00579080
• CID: 1186213
• PubChem ID: 691282
• Update Time: 2025-09-22

4-Formylphenyl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-, 4-formylphenyl ester
• 4-Formylphenyl 4-chlorobenzoate
• (4-methanoylphenyl) 4-chlorobenzoate
• 4-chlorobenzoic acid (4-formylphenyl) ester
• 0052300
• A1113
• BBL015524
• STK003551
• 4-formylphenyl4-chlorobenzoate
• VS-04952
• SCHEMBL8613974
• CS-0216975
• EN300-651497
• 108577-34-0
• (4-formylphenyl) 4-chlorobenzoate
• MFCD00579080
• AKOS000291010
• Z57487470
• 4-Chloro-benzoic acid 4-formyl-phenyl ester
• ALBB-001392
• ZINC00062186
• A1113/0052300

• MDL： MFCD00579080
• Inchi： 1S/C14H9ClO3/c15-12-5-3-11(4-6-12)14(17)18-13-7-1-10(9-16)2-8-13/h1-9H
• InChI Key： KQSDBATZVOQQQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)OC2C=CC(C=O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 260.02407
• Monoisotopic Mass: 260.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-Formylphenyl 4-chlorobenzoate

Introduction to 4-Formylphenyl 4-chlorobenzoate (CAS No. 108577-34-0) and Its Emerging Applications in Chemical Biology

4-Formylphenyl 4-chlorobenzoate, identified by the Chemical Abstracts Service Number (CAS No.) 108577-34-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of benzoate derivatives, characterized by the presence of both a formyl group and a chloro substituent on a benzene ring, which endows it with distinct reactivity and potential biological activity. The combination of these functional groups makes it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in drug discovery and material science.

The structural motif of 4-formylphenyl 4-chlorobenzoate consists of a benzoic acid core, where the carboxylic acid group has been esterified with a phenyl ring. The formyl group (–CHO) at the para position relative to the chloro substituent (–Cl) introduces electrophilic and aromatic characteristics, enabling various chemical transformations such as condensation reactions, oxidation, and reduction. These reactivities are particularly useful in the synthesis of more complex molecules, including heterocyclic compounds and pharmaceutical intermediates.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-formylphenyl 4-chlorobenzoate as a scaffold for designing novel bioactive molecules. Studies have demonstrated that the presence of both the formyl and chloro groups can modulate electronic properties and influence interactions with biological targets. For instance, computational studies suggest that this compound may exhibit binding affinity to enzymes involved in metabolic pathways, making it a candidate for developing inhibitors or modulators.

In the realm of drug discovery, 4-formylphenyl 4-chlorobenzoate has been explored as a precursor for synthesizing small-molecule probes that can interact with specific biological pathways. The formyl group serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional moieties that enhance binding specificity or pharmacokinetic properties. Additionally, the chloro substituent can participate in nucleophilic aromatic substitution reactions, enabling the construction of polycyclic structures with potential therapeutic relevance.

One notable application of 4-formylphenyl 4-chlorobenzoate is in the synthesis of fluorescent probes for cellular imaging. The formyl group can be coupled with fluorescent dyes or tags through condensation reactions, such as Schiff base formation, while the chloro group can facilitate further modifications to optimize solubility or bioavailability. Such probes are increasingly used in high-throughput screening assays to identify novel drug candidates or to study dynamic processes within living cells.

The compound's utility extends beyond pharmaceutical applications into materials science. For example, 4-formylphenyl 4-chlorobenzoate can be polymerized or incorporated into polymeric matrices to create functional materials with tailored properties. Its aromatic structure contributes to thermal stability and mechanical strength, making it suitable for use in coatings, adhesives, or advanced composites. Furthermore, its ability to undergo cross-linking reactions enhances its potential as a building block for three-dimensional networks with specific functionalities.

Recent experimental studies have also explored the photochemical properties of 4-formylphenyl 4-chlorobenzoate. The presence of both electron-withdrawing and electron-donating groups on the benzene ring creates an environment conducive to photoinduced electron transfer processes. These reactions are harnessed in photodynamic therapy (PDT) applications, where light activation leads to the generation of reactive oxygen species that can selectively target diseased cells. The compound's ability to absorb light at specific wavelengths makes it an attractive candidate for designing photosensitizers with improved efficacy and reduced side effects.

From an industrial perspective, 4-formylphenyl 4-chlorobenzoate represents an important intermediate in fine chemical manufacturing. Its synthesis involves well-established organic reactions that are scalable and cost-effective under controlled conditions. The demand for this compound is driven by its versatility in producing high-value derivatives used in agrochemicals, dyes, and specialty chemicals. As industries continue to seek sustainable and efficient synthetic routes, 4-formylphenyl 4-chlorobenzoate is poised to play a critical role in optimizing production processes.

The future prospects of 4-formylphenyl 4-chlorobenzoate are further illuminated by ongoing research into green chemistry principles. Innovations in catalytic systems and solvent-free reactions aim to minimize waste and energy consumption during its synthesis. Such efforts align with global trends toward environmentally responsible manufacturing practices while maintaining high yields and purity standards.

In conclusion,4-formylphenyl 4-chlorobenzoate (CAS No. 108577-34-0) is a multifaceted compound with broad applications across chemical biology, drug discovery, materials science, and industrial chemistry. Its unique structural features—combining a formyl group with a chloro substituent—make it an invaluable tool for synthetic chemists seeking innovative solutions. As research continues to uncover new methodologies and applications,this compound will undoubtedly remain at forefrontof scientific exploration.